Cas no 627539-51-9 ((2R)-4-(furan-2-yl)butan-2-ol)

• Product Name: (2R)-4-(furan-2-yl)butan-2-ol
• CAS No: 627539-51-9
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 6348605
• PubChem ID: 92170499
• Update Time: 2025-05-19

(2R)-4-(furan-2-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(furan-2-yl)butan-2-ol
• 627539-51-9
• EN300-1839166

• Inchi： 1S/C8H12O2/c1-7(9)4-5-8-3-2-6-10-8/h2-3,6-7,9H,4-5H2,1H3/t7-/m1/s1
• InChI Key： WJKRHTCMSSXHNV-SSDOTTSWSA-N
• SMILES： O[C@H](C)CCC1=CC=CO1

Computed Properties

• Exact Mass: 140.083729621g/mol
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 93.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 33.4Ų

Additional information on (2R)-4-(furan-2-yl)butan-2-ol

Introduction to (2R)-4-(furan-2-yl)butan-2-ol (CAS No. 627539-51-9)

(2R)-4-(furan-2-yl)butan-2-ol, identified by its CAS number 627539-51-9, is a significant compound in the field of chemo-biopharmaceuticals. This enantiomerically pure alcohol has garnered attention due to its unique structural and functional properties, making it a valuable intermediate in the synthesis of various pharmacologically active molecules. The compound's stereochemistry, specifically the (2R) configuration, plays a crucial role in determining its biological activity and interaction with biological targets.

The< strong>furan moiety attached to the butan-2-ol backbone is a key feature that contributes to the compound's reactivity and potential applications. Furan derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. In recent years, there has been a surge in research focused on leveraging these properties for therapeutic purposes. The incorporation of the furan ring into the butan-2-ol structure enhances the compound's ability to interact with enzymes and receptors, thereby modulating various biological pathways.

Recent studies have highlighted the importance of stereoselectivity in drug design. The (2R) configuration of (2R)-4-(furan-2-yl)butan-2-ol ensures that the compound exhibits specific biological activities while minimizing unwanted side effects. This precision in stereochemistry is particularly critical in pharmaceutical development, where even minor changes in molecular structure can significantly alter a drug's efficacy and safety profile. The synthesis of enantiomerically pure compounds like (2R)-4-(furan-2-yl)butan-2-ol is a testament to the advancements in synthetic chemistry and chiral resolution techniques.

In the realm of drug discovery, (2R)-4-(furan-2-yl)butan-2-ol has been explored as a building block for more complex molecules. Its versatile structure allows for further functionalization, enabling the creation of novel pharmacophores with enhanced therapeutic potential. For instance, researchers have investigated its use in developing kinase inhibitors, which are crucial for treating various cancers and inflammatory diseases. The furan ring's ability to participate in hydrogen bonding and π-stacking interactions makes it an ideal candidate for designing molecules that can tightly bind to biological targets.

The< strong>CAS number 627539-51-9 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and industrial applications. This standardized nomenclature system is essential for facilitating global collaboration and knowledge sharing among researchers. As the field of chemo-biopharmaceuticals continues to evolve, compounds like (2R)-4-(furan-2-yl)butan-2-ol will play an increasingly pivotal role in shaping new therapeutic strategies.

One of the most exciting aspects of (2R)-4-(furan-2-yl)butan-2-ol is its potential in personalized medicine. By understanding how individual patients respond to specific molecular structures, clinicians can tailor treatments to maximize efficacy while minimizing adverse reactions. The stereochemical purity of this compound makes it an excellent candidate for such personalized therapeutic approaches. Additionally, its role as an intermediate in drug synthesis underscores its importance in industrial-scale pharmaceutical production.

The< strong>furan ring present in (2R)-4-(furan-2-yb-butan--=--=--=--=--=--=--=--=--=--=--=--=--=--=--l-butanol not only contributes to its chemical reactivity but also influences its physical properties. This duality makes it a versatile tool for chemists looking to develop new materials and drugs. For example, the furan moiety can participate in coordination chemistry, allowing for the creation of metal complexes with potential catalytic or therapeutic applications.

In conclusion, (2R)-4-(furan-yb-butanol (CAS No. 62753951--)9 represents a significant advancement in chemo-biopharmaceutical research. Its unique structural features, coupled with its stereochemical purity, make it a valuable asset in drug discovery and development. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is sure to grow. The ongoing exploration of its pharmacological properties promises to yield novel therapeutics that could benefit patients worldwide.